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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzothiazole

Cat. No.: B104352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental

applications, and potential biological relevance of 2-Amino-6-methoxybenzothiazole,

identified by CAS number 1747-60-0. The information is compiled to support research and

development activities in medicinal chemistry, organic synthesis, and materials science.

Core Physicochemical and Pharmacological
Properties
2-Amino-6-methoxybenzothiazole is an organic compound featuring a benzothiazole

scaffold, a structure of interest in medicinal chemistry.[1] It is typically a solid at room

temperature and serves as a versatile intermediate in the synthesis of various organic

chemicals.[1][2]

Physicochemical Data
The key physicochemical properties of 2-Amino-6-methoxybenzothiazole are summarized

below for easy reference.
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Property Value Source

Molecular Formula C₈H₈N₂OS [2][3][4]

Molecular Weight 180.23 g/mol [2][3][4]

Appearance
Off-white to tan, beige, or

grayish-lilac crystalline powder
[5][6][7][8][9]

Melting Point 165-167 °C [2][4][5][6][8][10][11][12]

Boiling Point
240 °C[5][6][7][10][12] / 464 °F

(decomposes)
[3]

Solubility

Water: <0.1 g/100 mL at 21

°C[6][7][11][12]; Methanol:

Very slightly soluble[6][12]

Vapor Pressure 0.000142 mmHg at 25 °C [5][7][10]

Density ~1.24 g/cm³ (rough estimate) [6][7][8]

pKa 4.50 (+1) at 25 °C [6][12]

Refractive Index ~1.5690 (estimate) [6][7][8]

Biological and Toxicological Data
The compound is noted for its role as a building block for molecules with potential biological

activity.[1][9] It has been investigated for its inhibitory effects on cancer cells and is used in the

synthesis of compounds with immunosuppressive properties.[1][4][13]
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Parameter Value Details Source

Biological Activity

Inhibitory properties

against human tumor

cell growth in vitro.

Used to treat cervical

cancer. The inhibition

of cell proliferation

may be mediated by

the hydroxyl group

interacting with methyl

ketones.

[1][4]

Acute Toxicity (LD50)
140 mg/kg

(intravenous, mouse)
[11]

Hazard Codes
Xn (Harmful), Xi

(Irritant)
[5]

Risk Statements

R22 (Harmful if

swallowed),

R36/37/38 (Irritating to

eyes, respiratory

system and skin),

R20/21/22 (Harmful

by inhalation, in

contact with skin and

if swallowed)

[5]

Safety Statements

S26 (In case of

contact with eyes,

rinse immediately with

plenty of water and

seek medical advice),

S36 (Wear suitable

protective clothing)

[5]

Experimental Protocols and Applications
2-Amino-6-methoxybenzothiazole is a key intermediate in several synthetic pathways.[5][11]

[12] Its primary applications include its use as a building block for Schiff bases, 4-

thiazolidinones, and dyes.[5][14][15]
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Synthesis of 2-Amino-6-methoxybenzothiazole
A common synthetic route involves the reaction of p-aminoanisole with potassium thiocyanate

in the presence of bromine.[11]

Protocol:

Dissolve 0.1 mole of p-aminoanisole and 0.1 mole of potassium thiocyanate in 100 mL of

glacial acetic acid.

Cool the mixture in an ice bath with stirring for 10-20 minutes.

Slowly add a solution of 0.1 mole of bromine in glacial acetic acid dropwise, maintaining the

reaction temperature below 10 °C.

After the addition is complete, continue stirring the reaction mixture at room temperature for

2-4 hours.

Isolate and purify the product, 2-Amino-6-methoxybenzothiazole.

p-Aminoanisole +
Potassium Thiocyanate

in Glacial Acetic Acid
Cooling (0-10°C)

& Stirring

1. Mix

Reaction Stirring
(Room Temp, 2-4h)

3. Stir

Bromine in
Glacial Acetic Acid

2. Add Dropwise
(<10°C)

2-Amino-6-methoxybenzothiazole
(CAS 1747-60-0)

4. Isolate

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-6-methoxybenzothiazole.

Applications in Organic Synthesis
This compound serves as a crucial starting material for more complex molecules.[11]

Synthesis of Schiff Bases and 4-Thiazolidinones: It is a foundational building block for

creating novel series of these heterocyclic compounds, which are of interest for their
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pharmacological activities.[5][11][14]

Synthesis of 2-Cyano-6-methoxybenzothiazole: This derivative is a key intermediate for the

synthesis of firefly luciferin, a compound widely used in biotechnology and diagnostics.[11]

Sandmeyer Reaction: The compound can undergo a Sandmeyer reaction when heated with

isoamyl nitrite and copper(II) bromide to produce 2-bromo-6-methoxybenzothiazole.

Dye Intermediate: It is used in the manufacturing of cationic dyes, such as Cationic Brilliant

Blue RL and Cationic Yellow 2RL.[6][15]
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Caption: Key synthetic applications of 2-Amino-6-methoxybenzothiazole.

Proposed Mechanism of Action in Cancer Cells
While detailed signaling pathways are not fully elucidated in the provided literature, a proposed

mechanism for its anti-tumor activity has been suggested. The inhibition of cancer cell

proliferation is thought to be mediated by the interaction of a hydroxyl group with methyl

ketones.[1][4] This interaction may interfere with critical cellular processes.
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Caption: Proposed mechanism for anti-proliferative activity.

Safety and Handling
2-Amino-6-methoxybenzothiazole is stable under normal conditions but may be sensitive to

light.[5][6][8][10][11] It is incompatible with strong oxidizing agents.[5][7][8][11] Standard

laboratory personal protective equipment, including gloves, eye shields, and a dust mask,

should be used when handling this compound. Store in a cool, dark, and dry place under an

inert atmosphere.[2][6][8][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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